Cas no 1805971-74-7 (5-Chloro-3-cyano-4-(difluoromethyl)-2-nitropyridine)

• Product Name: 5-Chloro-3-cyano-4-(difluoromethyl)-2-nitropyridine
• CAS No: 1805971-74-7
• MF: C₇H₂ClF₂N₃O₂
• MW: 233.559486865997
• CID: 4865482
• Update Time: 2025-06-12

5-Chloro-3-cyano-4-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-cyano-4-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H2ClF2N3O2/c8-4-2-12-7(13(14)15)3(1-11)5(4)6(9)10/h2,6H
• InChI Key： HSQLUFVCNKBBHA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C#N)=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 5-Chloro-3-cyano-4-(difluoromethyl)-2-nitropyridine

Introduction to 5-Chloro-3-cyano-4-(difluoromethyl)-2-nitropyridine (CAS No. 1805971-74-7) and Its Applications in Modern Chemical Biology

5-Chloro-3-cyano-4-(difluoromethyl)-2-nitropyridine, identified by the chemical identifier CAS No. 1805971-74-7, is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro, cyano, and chloro substituents along with a difluoromethyl group, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 5-Chloro-3-cyano-4-(difluoromethyl)-2-nitropyridine incorporates several functional groups that are strategically positioned to interact with biological targets. The nitro group, for instance, not only imparts electron-withdrawing effects but also serves as a versatile handle for further chemical modifications, such as reduction to an amine or diazotization for coupling reactions. The cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with polar biological targets. The chloro substituent provides a site for nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores. Finally, the difluoromethyl group is known to improve metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are critical in numerous biological pathways but have proven challenging to modulate with traditional drug molecules. 5-Chloro-3-cyano-4-(difluoromethyl)-2-nitropyridine has emerged as a promising scaffold for designing PPI modulators due to its ability to engage hydrophobic pockets and aromatic residues within protein interfaces. Its multifunctional nature allows researchers to fine-tune its interactions through structural modifications, making it an adaptable tool for drug discovery.

One of the most compelling applications of 5-Chloro-3-cyano-4-(difluoromethyl)-2-nitropyridine is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently implicated in diseases such as cancer. The compound's ability to mimic natural substrates or compete with ATP binding has been exploited to design potent inhibitors. For example, derivatives of 5-Chloro-3-cyano-4-(difluoromethyl)-2-nitropyridine have shown promise in inhibiting aberrantly activated kinases involved in tumor growth and progression. Preliminary studies indicate that these derivatives exhibit high selectivity and low toxicity, making them attractive candidates for further development.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to enhance their pharmacological properties. The difluoromethyl group in 5-Chloro-3-cyano-4-(difluoromethyl)-2-nitropyridine contributes to improved pharmacokinetic profiles by increasing lipophilicity and metabolic stability. This modification is particularly valuable in drug development, where optimizing pharmacokinetic parameters can significantly impact a compound's efficacy and safety profile. Recent advances in fluorination chemistry have enabled the introduction of fluorinated groups at specific positions within molecules with greater precision, further expanding the therapeutic potential of compounds like 5-Chloro-3-cyano-4-(difluoromethyl)-2-nitropyridine.

Another area where 5-Chloro-3-cyano-4-(difluoromethyl)-2-nitropyridine has shown promise is in the development of antimicrobial agents. Antibiotic resistance remains one of the most pressing challenges in global health, necessitating the discovery of novel antimicrobial compounds. The unique structural features of this compound allow it to interact with bacterial enzymes and cellular components, disrupting essential biological processes. For instance, derivatives have demonstrated activity against Gram-negative bacteria by inhibiting key enzymes involved in cell wall synthesis or DNA replication. This underscores the compound's potential as a lead molecule for developing new antibiotics.

The versatility of 5-Chloro-3-cyano-4-(difluoromethyl)-2-nitropyridine extends beyond its applications in drug discovery; it also serves as a valuable intermediate in synthetic chemistry. Its reactive functional groups provide multiple points for modification, enabling chemists to construct complex molecular architectures with precision. This adaptability has made it a preferred building block for synthesizing heterocyclic compounds, which are prevalent in many biologically active molecules. Researchers have leveraged its scaffold to develop novel synthetic routes that improve efficiency and yield, contributing to the broader field of organic synthesis.

In conclusion,5-Chloro-3-cyano-4-(difluoromethyl)-2-nitropyridine (CAS No. 1805971-74-7) is a multifaceted compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features and functional groups make it an invaluable tool for designing bioactive molecules targeting PPIs, kinases, and bacterial enzymes. As research continues to uncover new applications and synthetic strategies involving this compound,5-Chloro-3-cyano-4-(difluoromethyl)-2-nitropyridine is poised to play an increasingly important role in the development of next-generation therapeutics.